BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of GSK343: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK343

Cat. No.: B607833

Ensuring laboratory safety and environmental responsibility are paramount when handling
chemical compounds. This document provides essential, step-by-step guidance for the proper
disposal of GSK343, a potent and selective EZH2 inhibitor, intended for researchers, scientists,
and drug development professionals.

GSK343 is classified as acutely toxic if swallowed (Acute Tox. 4 Oral) and is a combustible
solid. Adherence to proper disposal protocols is crucial to mitigate risks to personnel and the
environment. The following procedures are based on general chemical waste guidelines and
the specific known properties of GSK343.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant
gloves.[1][2] All handling of GSK343 waste should be conducted within a certified chemical
fume hood to avoid inhalation of any dust or aerosols.[1]

Step-by-Step Disposal Protocol

1. Waste Segregation and Collection:

o Solid Waste:
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o Collect unadulterated, expired, or unused solid GSK343 in its original container or a
clearly labeled, compatible, and sealable waste container.

o Contaminated materials such as weigh boats, pipette tips, and gloves should be collected
in a designated, sealed plastic bag or container.

Liguid Waste (Solutions):

o Solutions containing GSK343 should be collected in a dedicated, leak-proof, and clearly
labeled hazardous waste container.[3][4]

o GSK343 is soluble in DMSO, DMF, and Ethanol.[5] Waste containers should be
compatible with these solvents. Do not mix incompatible waste streams. For example,
halogenated and non-halogenated solvents should be collected separately.

Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "GSK343," the approximate concentration, and the date accumulation
started.[1][3][4] Do not use chemical formulas or abbreviations.[1]

. Decontamination of Empty Containers:
Empty containers that held GSK343 must be decontaminated before disposal.

Due to its toxicity, triple rinse the container with a suitable solvent in which GSK343 is
soluble, such as DMSO, DMF, or Ethanol.[1]

Collect the rinsate as hazardous waste and add it to the appropriate liquid waste container.

[1]

After triple rinsing, the container can be disposed of according to your institution's guidelines
for decontaminated labware.

. Disposal of Experimental Waste:

Cell culture media containing GSK343 should be treated as chemical waste and collected in
the designated liquid hazardous waste container.
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e Any lab equipment (e.g., glassware) that has come into contact with GSK343 should be
decontaminated by washing with an appropriate solvent, and the solvent wash collected as
hazardous waste.

4. Storage of Waste:

» Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.[3]

» Ensure containers are tightly sealed to prevent leaks or spills.[4]
5. Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.[4] Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for GSK343.

Property Value Source

Molecular Weight 541.69 g/mol

1 mg/mL[5], 10.83 mg/mL (with

Solubility in DMSO ,
gentle warming), 15 mg/mL

Solubility in DMF 25 mg/mL [5]
Solubility in Ethanol 2 mg/mL [5]
Storage Temperature 2-8°C or -20°C

Hazard Classification Acute Toxicity 4, Oral (H302)

Signal Word Warning

Logical Workflow for GSK343 Disposal
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The following diagram illustrates the decision-making process for the proper disposal of
GSK343 waste.

Disposal Pathways

o Yes Triple Rinse with Collect Rinsate as Dispose of Clean
Appropriate Solvent Hazardous Waste Container

Yes

Collect in Labeled
Liquid Waste Container

Waste Generation

GSK343 Waste Generated

Collect in Labeled

Solid Waste Container

Click to download full resolution via product page

Caption: GSK343 Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of GSK343: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607833#gsk343-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b607833#gsk343-proper-disposal-procedures
https://www.benchchem.com/product/b607833#gsk343-proper-disposal-procedures
https://www.benchchem.com/product/b607833#gsk343-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607833?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

